Cas no 1793108-63-0 (Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate)

• Product Name: Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate
• CAS No: 1793108-63-0
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD29942394
• CID: 4614428
• PubChem ID: 118173849
• Update Time: 2025-05-20

Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate
• 7-Boc-2-oxo-7-azaspiro[4.5]decane
• O=C1CC2(CC1)CN(CCC2)C(=O)OC(C)(C)C
• t-Butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate
• CS-0048402
• DB-404970
• LVAJIFUDNIHRCD-UHFFFAOYSA-N
• AKOS037644773
• MFCD29942394
• tert-butyl 3-oxo-7-azaspiro[4.5]decane-7-carboxylate
• 1793108-63-0
• EN300-1668512
• P17825
• SCHEMBL16835523
• tert-butyl2-oxo-7-azaspiro[4.5]decane-7-carboxylate
• SY324121
• AS-54381
• Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate

• MDL： MFCD29942394
• Inchi： 1S/C14H23NO3/c1-13(2,3)18-12(17)15-8-4-6-14(10-15)7-5-11(16)9-14/h4-10H2,1-3H3
• InChI Key： LVAJIFUDNIHRCD-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C1)CN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 253.16779360 g/mol
• Monoisotopic Mass: 253.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6
• Molecular Weight: 253.34

Additional information on Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate

Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 1793108-63-0): A Comprehensive Overview

Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate, identified by the CAS number 1793108-63-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework consisting of two fused rings connected by a single atom. The presence of an azaspiro structure makes it a particularly intriguing candidate for further exploration, especially in the context of drug design and development.

The molecular structure of Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate features a tert-butyl group attached to the carboxylate moiety, which enhances its solubility and stability under various conditions. This structural feature is particularly valuable in pharmaceutical applications, where solubility and stability are critical factors influencing the bioavailability and efficacy of potential therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in the development of novel drugs. Spirocyclic structures are known for their ability to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The spirocyclic core in Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate provides a versatile platform for further functionalization, allowing researchers to tailor its properties to specific therapeutic targets.

In particular, the azaspiro moiety has been studied for its potential in modulating enzyme activity and receptor binding. This compound’s ability to interact with biological targets in unique ways makes it a promising candidate for further investigation. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic applications.

The synthesis of Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the spirocyclic structure necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

One of the most compelling aspects of Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening programs to identify novel lead compounds for further optimization.

The pharmacological profile of this compound is still under active investigation, but preliminary studies suggest that it may exhibit significant therapeutic potential. Its ability to interact with multiple biological targets makes it an attractive candidate for treating complex diseases that involve multiple pathways or mechanisms.

In addition to its pharmaceutical applications, Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate has shown promise in materials science research. The unique structural features of spirocyclic compounds can influence their electronic properties, making them suitable for use in organic electronics and optoelectronic devices. Further exploration of these properties could lead to new applications in nanotechnology and advanced material development.

The future direction of research on Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate will likely focus on optimizing its synthesis and exploring its biological activities in greater detail. Collaborative efforts between synthetic chemists and biologists will be essential to unlock its full potential as a therapeutic agent or functional material.

As our understanding of molecular interactions continues to evolve, compounds like Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate are poised to play a crucial role in advancing both pharmaceutical science and materials engineering. Their unique structural features offer a wealth of opportunities for innovation, making them invaluable assets in the quest for new technologies and treatments.